4-(Trifluoromethylsulfonyl)pyridine, 97%

• IUPAC Name: 4-(trifluoromethylsulfonyl)pyridine
• InChI: InChI=1S/C6H4F3NO2S/c7-6(8,9)13(11,12)5-1-3-10-4-2-5/h1-4H
• InChI Key: LMTJMGOJZUVBTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1S(=O)(=O)C(F)(F)F
• Molecular Formula: C6H4F3NO2S
• Molecular Weight: 211.16 g/mol

Description

4-(Trifluoromethylsulfonyl)pyridine, also known as 4-TFP, is an organic compound used in the synthesis of various organic molecules. It is a colorless liquid with a pungent odor and boiling point of 108-109°C. 4-TFP is a sulfonyl halide that is used in a variety of laboratory and industrial applications due to its unique properties.

Mechanism of Action

4-(Trifluoromethylsulfonyl)pyridine, 97% acts as a protecting group by preventing the reaction of a functional group with other molecules. This is accomplished by shielding the functional group from the environment, thus preventing it from reacting with other molecules. The protecting group can then be removed at a later point in the reaction, allowing the functional group to become active again.
Biochemical and Physiological Effects
4-(Trifluoromethylsulfonyl)pyridine, 97% is not known to have any biochemical or physiological effects. It is not toxic and does not interact with any biological systems.

Advantages and Limitations for Lab Experiments

4-(Trifluoromethylsulfonyl)pyridine, 97% has several advantages for use in laboratory experiments. It is a stable compound with a low boiling point, making it easy to handle and store. Additionally, it is non-toxic and does not react with other molecules, making it safe to use in the laboratory. The main limitation of 4-(Trifluoromethylsulfonyl)pyridine, 97% is that it is a relatively expensive reagent.

Future Directions

There are several potential future directions for the use of 4-(Trifluoromethylsulfonyl)pyridine, 97%. It could be used in the synthesis of more complex molecules, such as peptides and proteins. Additionally, it could be used in the synthesis of new pharmaceuticals, agrochemicals, and dyes. It could also be used in the synthesis of new materials, such as polymers and nanomaterials. Finally, 4-(Trifluoromethylsulfonyl)pyridine, 97% could be used in the development of new catalysts for organic synthesis.

Synthesis Methods

4-(Trifluoromethylsulfonyl)pyridine, 97% is synthesized by the reaction of trifluoromethanesulfonic acid with pyridine in the presence of a base such as potassium carbonate. The reaction proceeds in two steps: first, the trifluoromethanesulfonic acid is deprotonated to form the trifluoromethanesulfonate anion, which then reacts with the pyridine to form 4-(Trifluoromethylsulfonyl)pyridine, 97%. The reaction is typically carried out in aqueous solution at room temperature.

Scientific Research Applications

4-(Trifluoromethylsulfonyl)pyridine, 97% is used in a variety of scientific research applications. It is commonly used in organic synthesis as a protecting group for amines and carboxylic acids. It is also used in the synthesis of heterocyclic compounds and as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes. Additionally, 4-(Trifluoromethylsulfonyl)pyridine, 97% is used as a reagent in the synthesis of peptides and proteins.